Cas no 18824-79-8 (1,2-Benzenedicarboxylic acid, 3,4,5,6-tetrabromo-, nickel(2+) salt (1: 1))
18824-79-8 structure
Product Name:1,2-Benzenedicarboxylic acid, 3,4,5,6-tetrabromo-, nickel(2+) salt (1: 1)
CAS No:18824-79-8
MF:C8Br4NiO4
MW:538.392601013184
CID:907508
PubChem ID:87815
Update Time:2025-04-19
1,2-Benzenedicarboxylic acid, 3,4,5,6-tetrabromo-, nickel(2+) salt (1: 1) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylic acid, 3,4,5,6-tetrabromo-, nickel(2+) salt (1: 1)
- 3,4,5,6-Tetrabromophthalic acid nickel(II) salt
- nickel(2+);3,4,5,6-tetrabromophthalate
- 1,2-Benzenedicarboxylic acid, 3,4,5,6-tetrabromo-, nickel(2+) salt (1:1)
- Tetrabromophthalic acid, nickel salt
- DTXSID60885072
- Nickel(II) tetrabromophthalate (1:1)
- YLBCXSRMMRVGLI-UHFFFAOYSA-L
- 18824-79-8
-
- Inchi: 1S/C8H2Br4O4.Ni/c9-3-1(7(13)14)2(8(15)16)4(10)6(12)5(3)11;/h(H,13,14)(H,15,16);/q;+2/p-2
- InChI Key: YLBCXSRMMRVGLI-UHFFFAOYSA-L
- SMILES: BrC1=C(C(=C(C(C(=O)[O-])=C1C(=O)[O-])Br)Br)Br.[Ni+2]
Computed Properties
- Exact Mass: 533.58800
- Monoisotopic Mass: 533.588
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 269
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- PSA: 80.26000
- LogP: 1.46360
1,2-Benzenedicarboxylic acid, 3,4,5,6-tetrabromo-, nickel(2+) salt (1: 1) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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